N-[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-1,2,4-triazol-3-yl]benzamide

• CAS No.: 86123-70-8
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-1,2,4-triazol-3-yl]benzamide
• InChI: InChI=1S/C21H24N6O2/c1-25-21(23-20(24-25)22-19(28)16-8-4-3-5-9-16)27-14-12-26(13-15-27)17-10-6-7-11-18(17)29-2/h3-11H,12-15H2,1-2H3,(H,22,24,28)
• InChI Key: UOEHPTPDFKDPJK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)NC(=O)C2=CC=CC=C2)N3CCN(CC3)C4=CC=CC=C4OC

Description

N-[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-1,2,4-triazol-3-yl]benzamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperazine ring, a triazole ring, and a benzamide group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[5-[4-(2-methoxyphenyl)piperazin-1-yl]-1-methyl-1,2,4-triazol-3-yl]benzamide typically involves multiple steps. One common method starts with the reaction of 1-(2-methoxyphenyl)piperazine with oxetane, catalyzed by Yb(OTf)3 in acetonitrile, to form the key intermediate 3-(4-(2-methoxy